5,7-Dimethyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione

• IUPAC Name: 5,7-dimethyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione
• InChI: InChI=1S/C9H9N3O2/c1-4-3-6-7(5(2)10-4)9(14)12-11-8(6)13/h3H,1-2H3,(H,11,13)(H,12,14)
• InChI Key: VFYGBYCDRUETRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=N1)C)C(=O)NNC2=O
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• CAS No.: 119416-33-0

Description

5,7-Dimethyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19. The purity is usually 95%.
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Scientific Research Applications

Chemiluminescent Applications

• Synthesis of polycyclic pyridazinediones, including variants of 5,7-dimethyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-dione, has been explored for their chemiluminescent properties. Some derivatives were found to be more efficient than luminol in light production, particularly when combined with hydrogen peroxide and peroxidase in a phosphate buffer solution (Tominaga, Sasaki, & Castle, 1998).

Tautomeric Studies

• Investigations into the structure and properties of potentially tautomeric tetrahydro derivatives of 5,7-dimethyl-2,3-dihydropyrido[3,4-d]pyridazine-1,4-diones have been conducted using semi-empirical AM1 quantum-chemical calculations. The study found hydroxy-oxo forms to be more stable than dioxo and dihydroxy forms (Güven & Öǧretir, 1998).

Biological Activity Studies

• Research on pyrazolo[3,4-d]pyridazines, which include derivatives of this compound, revealed significant antimicrobial, anti-inflammatory, and analgesic activities. This highlights their potential in the development of therapeutic agents (Zaki, Sayed, & Elroby, 2016).

Polymerization and Electrochemical Studies

• Chemiluminogens containing pyridazine units, including this compound derivatives, were synthesized and electrochemically polymerized. Their chemiluminescent properties were studied, demonstrating potential applications in the field of material science and bioimaging (Algi et al., 2017).

Pyridazine Derivatives Synthesis

• Various synthetic pathways have been developed for the production of pyridazine derivatives, including this compound. These methods are essential for exploring the potential applications of these compounds in various fields, such as pharmaceuticals and materials science (Brook, Haltiwanger, & Koch, 1992).